2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C15H21NOS/c1-13-5-7-14(8-6-13)11-18-12-15(17)16-9-3-2-4-10-16/h5-8H,2-4,9-12H2,1H3
• InChI Key: DJHQDEYOSLJOLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)N2CCCCC2
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one is an organic compound that features a piperidine ring, a sulfanyl group, and a ketone functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with 4-methylbenzyl chloride and piperidine.

Formation of Intermediate: The 4-methylbenzyl chloride reacts with sodium sulfide to form 4-methylbenzyl sulfide.

Final Product Formation: The 4-methylbenzyl sulfide is then reacted with 1-chloro-2-(piperidin-1-yl)ethan-1-one under basic conditions to yield the final product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The ketone group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Sulfoxide, sulfone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological disorders.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It is explored for its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets. The sulfanyl group can form interactions with metal ions, while the piperidine ring can interact with various receptors in biological systems. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperazin-1-yl)ethan-1-one

Uniqueness

2-{[(4-Methylphenyl)methyl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one is unique due to the presence of the piperidine ring, which imparts specific pharmacological properties. Compared to its analogs with morpholine or piperazine rings, this compound may exhibit different binding affinities and biological activities, making it a valuable candidate for further research.